Cas no 1162-53-4 (16-Dehydropregnolone)

• Product Name: 16-Dehydropregnolone
• CAS No: 1162-53-4
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• MDL: MFCD00046219
• CID: 40943
• PubChem ID: 92871
• Update Time: 2025-05-26

16-Dehydropregnolone Chemical and Physical Properties

Names and Identifiers

• 16-Dehydropregnenolone
• 5,16-Pregnadiene-3beta-ol-20-one
• 16-DEHYDRO PREGNENLONE ACETATE
• 16-dehydro-pregnenolone
• 16-Dehydropregnolone
• 16-DPA
• 5A,16-DEHYROPREGNENOLONE
• 80-574
• CDRI
• Dehydropregnenolone
• delta16-Pregnenolone
• DPA
• Pregna-5,16-dienolone
• 18-Dehydropregnenolone Acetate Impurity J
• 16-Dehydro Pregnenolone
• AKOS005622678
• NCGC00325004-01
• Pregna-5,16-dien-20-one, 3beta-hydroxy-
• 1-[(3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• .DELTA.16-Pregnenolone
• EINECS 214-602-8
• CHEBI:27486
• Delta(16)-pregnenolone
• 3.BETA.-HYDROXYPREGNA-5,16-DIEN-20-ONE
• 3beta-Hydroxypregna-5,16-dien-20-one
• (-)-Pregnadienolone
• NSC15467
• Pregna-5,16-dien-20-one, 3-hydroxy-, (3beta)-
• DTXSID401016789
• Pregnadienolone
• AC-12900
• Pregna-5,16-dien-20-one, 3-hydroxy-, (3.beta.)-
• 7349506P5S
• 5,16-Pregnadien-3beta-ol-20-one
• 1-((3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethan-1-one
• LMST02030164
• AMY22297
• W-108584
• (3beta)-3-hydroxypregna-5,16-dien-20-one
• MFCD00046219
• Pregna-5,16-dien-20-one, 3-hydroxy-, (3b)-
• Pregna-5, 3.beta.-hydroxy-
• Pregna-5, 3-hydroxy-, (3.beta.)-
• Pregna-5,16-dien-20-one, 3.beta.-hydroxy-
• 3.BETA.-HYDROXY-.DELTA.5,16-PREGNADIEN-20-ONE
• NSC-15467
• 3-Hydroxypregna-5,16-dien-20-one #
• AB01319784-02
• NS00045493
• 3-beta-Hydroxypregna-5,16-dien-20-one
• SCHEMBL177687
• 3 beta-Hydroxy-5,16-pregnadien-20-one
• 5,16-Pregnadien-3.beta.-ol-20-one
• 16,17-Didehydropregnenolone
• AS-14017
• 3.BETA.-HYDROXY-20-OXOPREGNA-5,16-DIENE
• NSC 15467
• Q27103159
• A803580
• 1162-53-4
• UNII-7349506P5S
• Pregna-5,16-dien-20-one,3-hydroxy-,(3b)-
• BBL029914
• Pregna-5,16-dien-20-one, 3-hydroxy-, (3beta)-(9CI)
• STK801867
• (3b)-3-Hydroxypregna-5,16-dien-20-one
• 3 beta-hydroxypregna-5,16-dien-20-one
• DTXCID801474987
• 3b-Hydroxypregna-5,16-dien-20-one
• Pregna-5,16-dien-20-one, 3beta-hydroxy-(8CI)
• 5,16-Pregnadien-3I2-ol-20-one
• (3.beta.)-3-Hydroxypregna-5,16-dien-20-one
• 3BETA-HYDROXY-20-OXOPREGNA-5,16-DIENE
• G77638
• 3BETA-HYDROXY-DELTA5,16-PREGNADIEN-20-ONE
• 1-((3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta(a)phenanthren-17-yl)ethanone
• 5,16-Pregnadien-3b-ol-20-one
• 1-((3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• FD40257
• 214-602-8

• MDL： MFCD00046219
• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,6,15-16,18-19,23H,5,7-12H2,1-3H3/t15-,16-,18-,19-,20-,21+/m0/s1
• InChI Key： YLFRRPUBVUAHSR-RRPFGEQOSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3CC=C(C(C)=O)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 314.22500
• Monoisotopic Mass: 314.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.11
• Boiling Point: 456.6 °C at 760 mmHg
• Flash Point: 194.4 °C
• Refractive Index: 1.565
• PSA: 37.30000
• LogP: 4.43540

16-Dehydropregnolone Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids

Additional information on 16-Dehydropregnolone

Comprehensive Analysis of 16-Dehydropregnolone (CAS No. 1162-53-4): Properties, Applications, and Research Insights

16-Dehydropregnolone (CAS No. 1162-53-4) is a steroidal compound that has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. As a derivative of pregnenolone, this compound plays a pivotal role in the synthesis of various steroid hormones, making it a subject of interest for researchers exploring steroidogenesis and endocrine regulation. Its molecular formula, C₂₁H₂₈O₂, and distinct chemical features position it as a valuable intermediate in the production of bioactive steroids.

In recent years, the demand for 16-Dehydropregnolone has surged, driven by its relevance in anti-inflammatory and neuroprotective research. Studies suggest its potential in modulating immune responses and cellular signaling pathways, aligning with current trends in precision medicine. The compound’s mechanism of action, particularly its interaction with nuclear receptors, has become a hotspot for investigations into metabolic disorders and age-related diseases. Researchers are also exploring its role in cancer therapy, given its ability to influence apoptosis and cell proliferation.

The synthesis of 16-Dehydropregnolone involves sophisticated organic chemistry techniques, including oxidation and isomerization reactions. Its purity and stability are critical for laboratory and industrial applications, prompting advancements in analytical methods such as HPLC and mass spectrometry. These techniques ensure compliance with stringent pharmaceutical standards, addressing growing consumer concerns about product quality and safety.

From a commercial perspective, 16-Dehydropregnolone is traded as a high-value research chemical, with suppliers emphasizing its GMP certification and batch consistency. The compound’s applications extend to cosmeceuticals, where its anti-aging properties are under scrutiny. This aligns with the booming skincare industry, where consumers increasingly seek science-backed ingredients.

Environmental and sustainability considerations are also shaping the discourse around 16-Dehydropregnolone. Innovations in green chemistry aim to reduce the ecological footprint of its production, addressing queries about eco-friendly synthesis methods. Such developments resonate with global trends toward sustainable pharmaceuticals.

In summary, 16-Dehydropregnolone (CAS No. 1162-53-4) represents a nexus of scientific innovation and industrial application. Its multifaceted role in healthcare, research, and biotechnology underscores its enduring relevance. As studies continue to unravel its potential, this compound remains a cornerstone in the evolving landscape of steroid chemistry and therapeutic development.